N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide

• IUPAC Name: N-[(2-bromophenyl)methyl]-3,4-difluorobenzenesulfonamide
• InChI: InChI=1S/C13H10BrF2NO2S/c14-11-4-2-1-3-9(11)8-17-20(18,19)10-5-6-12(15)13(16)7-10/h1-7,17H,8H2
• InChI Key: XSPNCPPKRRWOLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNS(=O)(=O)C2=CC(=C(C=C2)F)F)Br
• Molecular Formula: C13H10BrF2NO2S
• Molecular Weight: 362.19 g/mol

Description

N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide, also known as BBDS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BBDS is a sulfonamide derivative that contains both fluorine and bromine atoms, which makes it an interesting molecule for various biological applications.

Mechanism of Action

The mechanism of action of N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide is based on its ability to bind to biological molecules such as proteins and nucleic acids. N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide can interact with specific amino acid residues or nucleotide bases, leading to changes in the fluorescence properties of the molecule. The binding of N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide to biological molecules can also affect their structure and function, leading to changes in their biochemical and physiological properties.
Biochemical and physiological effects:
N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide has been shown to have minimal toxicity and does not affect the viability of cells at concentrations used in imaging experiments. N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide has also been shown to be stable under physiological conditions, making it a suitable probe for in vivo imaging. N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide has been used to study various biological processes such as protein-protein interactions, enzyme activity, and intracellular pH changes.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide as a fluorescent probe include its high fluorescence quantum yield, stability under physiological conditions, and minimal toxicity. The limitations of using N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide include its limited solubility in aqueous solutions, which can affect its ability to penetrate biological membranes. N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide can also bind to non-target proteins, leading to false-positive results.

Future Directions

For N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide research include the development of new derivatives with improved solubility and specificity for biological molecules. N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide can also be used in combination with other imaging techniques such as magnetic resonance imaging (MRI) and positron emission tomography (PET) to provide a more comprehensive view of biological processes. The use of N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide in clinical applications such as cancer diagnosis and treatment is also an area of active research.
Conclusion:
In conclusion, N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide is a unique chemical compound that has gained significant attention in scientific research due to its properties as a fluorescent probe for imaging biological systems. N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide has been extensively studied for its potential use in various biological applications such as protein-protein interactions, enzyme activity, and intracellular pH changes. N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide has minimal toxicity and is stable under physiological conditions, making it a suitable probe for in vivo imaging. The development of new derivatives and the use of N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide in combination with other imaging techniques are areas of active research.

Scientific Research Applications

N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide has been extensively studied for its potential use as a fluorescent probe for imaging biological systems. N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide has a high fluorescence quantum yield and can be easily incorporated into biological molecules such as proteins and nucleic acids. N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide has been used to image various biological processes such as protein-protein interactions, enzyme activity, and intracellular pH changes. N-(2-bromobenzyl)-3,4-difluorobenzenesulfonamide has also been used as a tool to study the structure and function of biological molecules.